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Compound of Interest

Compound Name:
12-(Tert-butoxy)-12-

oxododecanoic acid

Cat. No.: B1319199 Get Quote

An In-depth Technical Guide to 12-(tert-
butoxy)-12-oxododecanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical

formula, physicochemical properties, and synthesis of 12-(tert-butoxy)-12-oxododecanoic
acid. This compound is a valuable bifunctional linker molecule, notably utilized in the

development of Proteolysis Targeting Chimeras (PROTACs).[1][2]

Molecular Structure and Formula
12-(tert-butoxy)-12-oxododecanoic acid is a dicarboxylic acid monoester. It features a

twelve-carbon aliphatic chain, with one terminus being a carboxylic acid and the other a tert-

butyl ester.

Chemical Formula: C₁₆H₃₀O₄[1][3]

Synonyms: Dodecanedioic Acid, Mono(1,1-Dimethylethyl) Ester; tert-Butyl Hydrogen

Dodecanedioate

Canonical SMILES: O=C(O)CCCCCCCCCCC(=O)OC(C)(C)C[4]
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InChI: InChI=1S/C16H30O4/c1-16(2,3)20-15(19)13-11-9-7-5-4-6-8-10-12-14(17)18/h4-13H2,1-

3H3,(H,17,18)[4]

Molecular Structure:
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Molecular Structure of 12-(tert-butoxy)-12-oxododecanoic acid
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Caption: 2D representation of 12-(tert-butoxy)-12-oxododecanoic acid.
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Physicochemical and Quantitative Data
The following table summarizes the key physicochemical properties of 12-(tert-butoxy)-12-
oxododecanoic acid.

Property Value Source

Molecular Weight 286.41 g/mol [1][3]

CAS Number 234081-98-2 [3]

Appearance
White to light yellow

powder/crystal

Melting Point 38.0 to 42.0 °C

Boiling Point 389.1 ± 15.0 °C (Predicted) [3]

Purity >98.0%

Storage

Keep in a dark place, under an

inert atmosphere, at room

temperature.

[5]

Experimental Protocols
Synthesis of 12-(tert-butoxy)-12-oxododecanoic acid[7]
This protocol details the synthesis of 12-(tert-butoxy)-12-oxododecanoic acid from

dodecanedioic acid.

Materials:

Dodecanedioic acid

tert-Butanol

4-Dimethylaminopyridine (DMAP)

N,N'-Dicyclohexylcarbodiimide (DCC)
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Tetrahydrofuran (THF)

Ethyl acetate (EtOAc)

Hexane

Procedure:

In a reaction vessel, dissolve dodecanedioic acid (15 g, 65 mmol), tert-butanol (64 mL, 650

mmol), and a catalytic amount of DMAP in THF (80 mL) at 0 °C.

Slowly add a solution of DCC (16 g, 78 mmol) in THF (20 mL) to the reaction mixture.

After the addition is complete, allow the reaction mixture to gradually warm to room

temperature and stir continuously for 24 hours.

Upon completion of the reaction, remove the insoluble N,N'-dicyclohexylurea (DCU) by-

product by filtration.

Concentrate the filtrate and purify the residue by column chromatography using a gradient

elution of 20% to 40% ethyl acetate in hexane.

This purification yields the final product as a colorless solid (9 g, 50% yield).[6]

Experimental Workflow:
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Synthesis Workflow

Reaction Setup

Esterification

Workup and Purification

Dissolve Dodecanedioic acid, tert-butanol, and DMAP in THF at 0 °C

Slowly add DCC solution

Stir at room temperature for 24 hours

Filter to remove DCU byproduct

Concentrate the filtrate

Purify by column chromatography

Obtain 12-(tert-butoxy)-12-oxododecanoic acid

Click to download full resolution via product page

Caption: Synthesis workflow for 12-(tert-butoxy)-12-oxododecanoic acid.

Spectroscopic Data
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As of the latest update, detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, FT-IR,

Mass Spectrometry) for 12-(tert-butoxy)-12-oxododecanoic acid are not readily available in

the public domain. Commercial suppliers may provide this data upon request with a purchase.

[5] Researchers are advised to perform their own analytical characterization to confirm the

identity and purity of the synthesized compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1319199?utm_src=pdf-body
https://www.bldpharm.com/products/234081-98-2.html
https://www.benchchem.com/product/b1319199?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-W095745/12-tert-Butoxy-12-oxododecanoic-acid-DataSheet-MedChemExpress.pdf
https://www.chemimpex.com/products/37440
https://americanelements.com/234081-98-2-12-tert-butoxy-12-oxododecanoic-acid
https://commonchemistry.cas.org/detail?cas_rn=234081-98-2
https://www.bldpharm.com/products/234081-98-2.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02703695.htm
https://www.benchchem.com/product/b1319199#molecular-structure-and-formula-of-12-tert-butoxy-12-oxododecanoic-acid
https://www.benchchem.com/product/b1319199#molecular-structure-and-formula-of-12-tert-butoxy-12-oxododecanoic-acid
https://www.benchchem.com/product/b1319199#molecular-structure-and-formula-of-12-tert-butoxy-12-oxododecanoic-acid
https://www.benchchem.com/product/b1319199#molecular-structure-and-formula-of-12-tert-butoxy-12-oxododecanoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319199?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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